Cas no 869078-18-2 ((2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one
• CAS No: 869078-18-2
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6589665
• PubChem ID: 7197956
• Update Time: 2024-01-02

(2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-hydroxy-2-[[4-(1-methylethyl)phenyl]methylene]-7-(4-morpholinylmethyl)-
• F1860-0358
• SR-01000017739-1
• (2Z)-6-hydroxy-7-(morpholin-4-ylmethyl)-2-[(4-propan-2-ylphenyl)methylidene]-1-benzofuran-3-one
• AKOS002249504
• (2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1-benzofuran-3-one
• SR-01000017739
• 869078-18-2
• (Z)-6-hydroxy-2-(4-isopropylbenzylidene)-7-(morpholinomethyl)benzofuran-3(2H)-one

• Inchi： 1S/C23H25NO4/c1-15(2)17-5-3-16(4-6-17)13-21-22(26)18-7-8-20(25)19(23(18)28-21)14-24-9-11-27-12-10-24/h3-8,13,15,25H,9-12,14H2,1-2H3
• InChI Key： MYOFAUNNUHYMFO-UHFFFAOYSA-N
• SMILES： O1C2=C(CN3CCOCC3)C(O)=CC=C2C(=O)C1=CC1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 579.1±50.0 °C(Predicted)
• pka: 5.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids